Cas no 2229427-10-3 (1-(2-{7-oxabicyclo2.2.1heptan-2-yl}propan-2-yl)cyclopropan-1-amine)

• Product Name: 1-(2-{7-oxabicyclo2.2.1heptan-2-yl}propan-2-yl)cyclopropan-1-amine
• CAS No: 2229427-10-3
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 5965875
• PubChem ID: 165662305
• Update Time: 2025-05-19

1-(2-{7-oxabicyclo2.2.1heptan-2-yl}propan-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-{7-oxabicyclo2.2.1heptan-2-yl}propan-2-yl)cyclopropan-1-amine
• EN300-1754144
• 1-(2-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-2-yl)cyclopropan-1-amine
• 2229427-10-3

• Inchi： 1S/C12H21NO/c1-11(2,12(13)5-6-12)9-7-8-3-4-10(9)14-8/h8-10H,3-7,13H2,1-2H3
• InChI Key： GZLISGCSXCKBRQ-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(C2)C(C)(C)C1(CC1)N

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2-{7-oxabicyclo2.2.1heptan-2-yl}propan-2-yl)cyclopropan-1-amine

1-(2-{7-Oxabicyclo[2.2.1]heptan-2-yl}propan-2-yl)cyclopropan-1-amine: A Comprehensive Overview

The compound 1-(2-{7-Oxabicyclo[2.2.1]heptan-2-yl}propan-2-yl)cyclopropan-1-amine, identified by the CAS number NO. 1466889, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This molecule, characterized by its bicyclic structure and amine functionality, represents a promising candidate for drug development and material science.

Recent studies have highlighted the importance of bicyclic systems like 7-Oxabicyclo[2.2.1]heptane in enhancing the bioavailability and stability of pharmaceutical compounds. The integration of this bicyclic framework with a cyclopropane ring introduces novel electronic and steric effects, which can significantly influence the compound's reactivity and selectivity in various chemical reactions.

One of the most intriguing aspects of this compound is its potential as a precursor for more complex molecular architectures. Researchers have explored its use in synthesizing bioactive molecules, including antiviral agents and anticancer drugs, where the rigid bicyclic structure provides a scaffold for functional groups to interact with target proteins.

In terms of synthesis, the compound can be prepared through a multi-step process involving ring-closing metathesis and subsequent functionalization. The use of transition metal catalysts, such as ruthenium-based catalysts, has proven efficient in constructing the bicyclic system. This approach not only ensures high yields but also maintains the stereochemical integrity of the molecule.

The application of computational chemistry tools has further elucidated the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the conjugation between the cyclopropane ring and the bicyclic system creates unique electronic environments that could be harnessed in optoelectronic materials.

Moreover, recent advancements in green chemistry have inspired researchers to develop more sustainable synthesis routes for this compound. By utilizing biocatalysts and renewable feedstocks, the production process can be made more environmentally friendly while maintaining high efficiency.

In conclusion, 1-(2-{7-Oxabicyclo[2.2.1]heptan-2-yl}propan-2-yl)cyclopropan-1-amine stands as a testament to the ingenuity of modern chemical synthesis and its potential to drive innovation across multiple disciplines.